Cas no 955640-39-8 (2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide)

• Product Name: 2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• CAS No: 955640-39-8
• MF: C₂₂H₂₀N₂O₃S
• MW: 392.470804214478
• CID: 5917998
• PubChem ID: 16943336
• Update Time: 2025-10-31

2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]acetamide
• F2416-0551
• 2-phenoxy-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
• 2-phenoxy-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]acetamide
• AKOS024647119
• 955640-39-8
• 2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide

• Inchi： 1S/C22H20N2O3S/c25-21(15-27-19-5-2-1-3-6-19)23-18-9-8-16-10-11-24(14-17(16)13-18)22(26)20-7-4-12-28-20/h1-9,12-13H,10-11,14-15H2,(H,23,25)
• InChI Key： LGCCYDUUPUQTHQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C1SC=CC=1)=O)C2)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 392.11946368g/mol
• Monoisotopic Mass: 392.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide

2-Phenoxy-N-2-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-Ylacetamide (CAS No. 955640-39-8): A Comprehensive Overview

Introduction to the Compound

The compound 2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS No. 955640-39-8) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and materials science. The molecule's structure includes a phenoxy group, a thiophene moiety, and a tetrahydroisoquinoline ring system, all of which contribute to its distinctive chemical properties.

Chemical Structure and Synthesis

The synthesis of 2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide involves a multi-step process that incorporates advanced organic chemistry techniques. The molecule's core structure is derived from tetrahydroisoquinoline, which is further modified through acylation and substitution reactions. The integration of the phenoxy group and the thiophene carbonyl group into the molecule's framework is achieved through carefully designed reaction conditions to ensure high yield and purity.

Biological Activity and Applications

Recent studies have highlighted the potential of CAS No. 955640-39-8 as a bioactive compound with promising pharmacological properties. Preclinical research indicates that this compound exhibits significant activity against various disease models, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a valuable candidate for drug development programs.

Advances in Research and Development

The latest advancements in the study of 2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide have focused on understanding its mechanism of action at the molecular level. Researchers have employed cutting-edge techniques such as X-ray crystallography and computational modeling to elucidate the compound's interactions with target proteins. These insights are paving the way for the design of more potent and selective derivatives.

Safety and Toxicological Profile

Evaluating the safety profile of CAS No. 955640-39-8 is a critical step in its development as a therapeutic agent. Initial toxicological studies suggest that the compound demonstrates acceptable safety margins in preclinical models. However, further research is required to fully characterize its long-term effects and potential for adverse reactions.

Conclusion and Future Directions

In conclusion, 2-phenoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-YLACETAMIDE (CAS No. 955640-39) represents a promising compound with diverse applications in the field of medicinal chemistry. As research continues to uncover its full potential, this molecule holds great promise for advancing therapeutic interventions in various disease areas.